Cas no 168172-61-0 (L-Asparticacid, N-(2-quinolinylcarbonyl)-)
168172-61-0 structure
Product Name:L-Asparticacid, N-(2-quinolinylcarbonyl)-
CAS No:168172-61-0
MF:C14H12N2O5
MW:288.255483627319
CID:139384
PubChem ID:54486601
Update Time:2025-04-19
L-Asparticacid, N-(2-quinolinylcarbonyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Asparticacid, N-(2-quinolinylcarbonyl)-
- (2S)-2-(quinoline-2-carbonylamino)butanedioic acid
- DTXSID60711680
- (2S)-2-[(quinolin-2-yl)formamido]butanedioic acid
- N-(Quinoline-2-carbonyl)-L-aspartic acid
- SCHEMBL9230708
- AKOS020212400
- 168172-61-0
- (S)-2-(Quinoline-2-carboxamido)succinic acid
-
- Inchi: 1S/C14H12N2O5/c17-12(18)7-11(14(20)21)16-13(19)10-6-5-8-3-1-2-4-9(8)15-10/h1-6,11H,7H2,(H,16,19)(H,17,18)(H,20,21)/t11-/m0/s1
- InChI Key: XSTGJOKRGAVFTD-NSHDSACASA-N
- SMILES: OC([C@H](CC(=O)O)NC(C1C=CC2C=CC=CC=2N=1)=O)=O
Computed Properties
- Exact Mass: 288.07466
- Monoisotopic Mass: 288.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 116.59
L-Asparticacid, N-(2-quinolinylcarbonyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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